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Introduction
2-(4-Hydroxyphenyl)-2-methylpropanoic acid, a molecule of significant interest in various

scientific domains, serves as a crucial intermediate in the synthesis of pharmaceuticals and

finds applications in cosmetic formulations.[1] This technical guide provides a comprehensive

overview of its chemical synthesis, physicochemical properties, analytical methodologies, and

known biological activities. The content herein is curated for researchers, scientists, and

professionals in drug development, offering both foundational knowledge and practical insights.

Chemical Identity and Properties
2-(4-Hydroxyphenyl)-2-methylpropanoic acid is an organic compound with the chemical

formula C₁₀H₁₂O₃.[1] It is also known by other names such as 4-Hydroxy-α,α-

dimethylphenylacetic acid. Key identifiers and properties are summarized below:
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Property Value Source

CAS Number 29913-51-7 [1]

Molecular Weight 180.20 g/mol [1]

Molecular Formula C₁₀H₁₂O₃ [1]

Boiling Point 345.5°C at 760 mmHg [1]

A related compound, 2-(4-(2-Hydroxyethyl)phenyl)-2-methylpropanoic acid, has a molecular

weight of 208.25 g/mol and a molecular formula of C12H16O3.[2]

Synthesis and Manufacturing
The synthesis of 2-(4-Hydroxyphenyl)-2-methylpropanoic acid and its derivatives can be

achieved through various synthetic routes. One notable pathway involves a multi-step process

starting from phenol, which includes acylation, Fries rearrangement, ethylation, and

subsequent halogenation and rearrangement steps.[3]

Illustrative Synthetic Workflow
The following diagram outlines a general synthetic approach for a related compound, 2-(4-

Ethoxyphenyl)-2-methylpropan-1-ol, which shares a common structural motif. This process

highlights the reduction of an ester to a primary alcohol, a key transformation in the synthesis

of such molecules.[3]

Synthesis of 2-(4-Ethoxyphenyl)-2-methylpropan-1-ol

2-(4-ethoxyphenyl)-2-
methylpropionic acid ethyl ester

Dissolve in
anhydrous ethanol Add KBH₄ and LiCl Heat to 60°C

(3-8 hours)
Monitor reaction

(TLC or GC)

Work-up:
Acidification (3M HCl),

Extraction (DCM)
Drying and Concentration Crude 2-(4-ethoxyphenyl)-

2-methylpropan-1-ol
Column Chromatography

(Silica Gel)
Optional

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Ethoxyphenyl)-2-methylpropan-1-ol.[3]
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Detailed Protocol: Reduction of Ethyl 2-(4-
ethoxyphenyl)-2-methylpropanoate[3]
This protocol describes the reduction of the ester functional group to a primary alcohol using

potassium borohydride and lithium chloride.[3]

Materials:

2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester

Anhydrous ethanol

Potassium borohydride (KBH₄)

Lithium chloride (LiCl)

3 M Hydrochloric acid (HCl)

Dichloromethane (DCM)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester (1 equivalent) in

anhydrous ethanol.[3]

Reagent Addition: Add potassium borohydride and lithium chloride to the solution.

Reaction: Heat the mixture to 60°C and maintain this temperature for 3-8 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC)

until the starting material is consumed.[3]

Work-up: After cooling, carefully add 3 M HCl to quench the reaction. Extract the aqueous

layer with dichloromethane.
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Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter and concentrate the organic phase under reduced pressure to obtain the crude

product.[3]

Purification (Optional): If necessary, the crude product can be purified by column

chromatography on silica gel.[3]

Analytical Characterization
Accurate identification and quantification of 2-(4-Hydroxyphenyl)-2-methylpropanoic acid
and related compounds are crucial for quality control and research purposes. High-

Performance Liquid Chromatography (HPLC) is a widely used and robust technique for this

purpose.

High-Performance Liquid Chromatography (HPLC)
Method
A gradient HPLC method has been developed for the determination of impurities and synthetic

precursors in related compounds.[4]

Chromatographic Conditions for a Related Compound:[4]

Column: Spherisorb C6

Mobile Phase: A gradient of 0.02M sodium phosphate buffer and 0.004M sodium perchlorate

in acetonitrile:water (pH ~2.5). The acetonitrile composition is linearly increased from 40% to

65% over 45 minutes and then held at 65% for 20 minutes.

Detection: UV at 210 nm.

For the analysis of the closely related 2-(4-hydroxyphenyl)propionic acid, an isocratic reversed-

phase HPLC (RP-HPLC) method is available.[5]

Optimized HPLC Conditions for 2-(4-hydroxyphenyl)propionic acid:[5]

HPLC System: Agilent 1260 Infinity II or equivalent

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
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Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (30:70, v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection: UV-Vis Detector at 220 nm

Run Time: 10 minutes

Spectroscopic Data
Spectroscopic techniques are indispensable for the structural elucidation of 2-(4-
Hydroxyphenyl)-2-methylpropanoic acid and its analogues.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the

different protons in the molecule. For the related compound 2-(4-hydroxyphenoxy)propanoic

acid, signals for aromatic, methine, and methyl protons are observed.[6]

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum gives information about the different

carbon environments within the molecule.

Infrared (IR) Spectroscopy: The IR spectrum of 2-(4-hydroxyphenoxy)propanoic acid shows

characteristic absorption bands for the hydroxyl, carbonyl, and ether functional groups.[6] The

spectrum is typically obtained using the potassium bromide (KBr) pellet method.[6]

Biological Activity and Applications
While the primary focus of this guide is on 2-(4-Hydroxyphenyl)-2-methylpropanoic acid, it is

important to note the biological activities of structurally similar compounds, which can provide

insights into its potential applications.

Pharmaceutical and Cosmetic Uses
2-(4-Hydroxyphenyl)-2-methylpropanoic acid is primarily used in the synthesis of

pharmaceuticals, particularly nonsteroidal anti-inflammatory drugs (NSAIDs).[1] It also serves
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as an intermediate in the development of certain cosmetic products, where it functions in skin

conditioning and stabilization.[1]

Antimicrobial and Anticancer Research
Derivatives of 3-((4-Hydroxyphenyl)amino)propanoic acid have been synthesized and

evaluated for their antimicrobial and anticancer properties.[7][8][9] These studies have shown

that certain derivatives exhibit structure-dependent activity against multidrug-resistant bacterial

and fungal pathogens, as well as some cancer cell lines.[7][8][9] For instance, some hydrazone

derivatives containing heterocyclic substituents displayed potent and broad-spectrum

antimicrobial activity.[8]

Metabolic Significance
The related compound, 3-(4-hydroxyphenyl)propionic acid, is a major microbial metabolite of

procyanidin A2 and has been shown to suppress macrophage foam cell formation, suggesting

a role in cardiovascular health.[10] Another related molecule, 3-(4-Hydroxy-3-

methoxyphenyl)-2-methylpropionic acid, is a metabolite of the drug Carbidopa, which is used in

the treatment of Parkinson's disease.[11]

Safety and Handling
According to safety data sheets for the related compound 2-(4-Hydroxyphenyl)propanoic acid,

it is classified as causing skin and serious eye irritation, and may cause respiratory irritation.

[12] Appropriate personal protective equipment, such as gloves, eye protection, and respiratory

protection, should be used when handling this chemical.[12] It should be handled in a well-

ventilated area, and good industrial hygiene and safety procedures should be followed.[12]

Conclusion
2-(4-Hydroxyphenyl)-2-methylpropanoic acid is a valuable chemical intermediate with

established applications and potential for further development in the pharmaceutical and

cosmetic industries. This guide has provided a detailed overview of its synthesis, analytical

characterization, and the biological activities of related structures. The methodologies and data

presented herein serve as a foundational resource for researchers and professionals working

with this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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